Cas no 34661-79-5 (2-Demethoxy-4-methoxy Urapidil)

• Product Name: 2-Demethoxy-4-methoxy Urapidil
• CAS No: 34661-79-5
• MF: C₂₀H₂₉N₅O₃
• MW: 387.475964307785
• CID: 1003860
• PubChem ID: 71315391
• Update Time: 2025-04-20

2-Demethoxy-4-methoxy Urapidil Chemical and Physical Properties

Names and Identifiers

• 6-[[3-[4-(4-Methoxyphenyl)-1-piperazinyl]propyl]aMino]-1,3-diMethyl-2,4(1H,3H)-pyriMidinedione
• 2-DeMethoxy-4-Methoxy Urapidil
• 6-[3-[4-(4-methoxyphenyl)piperazin-1-yl]propylamino]-1,3-dimethylpyrimidine-2,4-dione
• 6-({3-[4-(4-methoxyphenyl)piperazin-1-yl]propyl}amino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
• 2-Demethoxy-4-methoxyUrapidil-d4
• 6-[[3-[4-(4-Methoxyphenyl)-1-piperazinyl]propyl]amino]-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione;
• STL454354
• 2,4(1H,3H)-Pyrimidinedione, 6-[[3-[4-(4-methoxyphenyl)-1-piperazinyl]propyl]amino]-1,3-dimethyl-
• T5YNN8C36Z
• 34661-79-5
• DTXSID00747468
• 2-Demethoxy-4-methoxy Urapidil

• Inchi： 1S/C20H29N5O3/c1-22-18(15-19(26)23(2)20(22)27)21-9-4-10-24-11-13-25(14-12-24)16-5-7-17(28-3)8-6-16/h5-8,15,21H,4,9-14H2,1-3H3
• InChI Key： FSIVWMBBAZRTCH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1CCN(CCCNC2=CC(N(C)C(N2C)=O)=O)CC1

Computed Properties

• Exact Mass: 387.22700
• Monoisotopic Mass: 387.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 71.74000
• LogP: 0.79270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines